Cas no 142598-69-4 (2-(1-Naphthalenyl)benzaldehyde)

• Product Name: 2-(1-Naphthalenyl)benzaldehyde
• CAS No: 142598-69-4
• MF: C₁₇H₁₂O
• MW: 232.276584625244
• MDL: MFCD12859870
• CID: 1062734
• PubChem ID: 11287711
• Update Time: 2025-06-08

2-(1-Naphthalenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(1-Naphthalenyl)benzaldehyde
• 2-(1-Naphthalenyl)be
• 2-(naphthalene-1-yl)benzaldehyde
• SCHEMBL548462
• STJQFERWDGKJOK-UHFFFAOYSA-N
• CHEMBL4449583
• 2-naphthalen-1-ylbenzaldehyde
• DB-259917
• 142598-69-4
• CS-0433281
• F80380
• AKOS005821060
• 2-(Naphthalen-1-yl)benzaldehyde
• 2-(1-naphthyl)benzaldehyde
• AB93273

• MDL： MFCD12859870
• Inchi： 1S/C17H12O/c18-12-14-7-2-4-10-16(14)17-11-5-8-13-6-1-3-9-15(13)17/h1-12H
• InChI Key： STJQFERWDGKJOK-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CC=1C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 232.08900
• Monoisotopic Mass: 232.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.31930

Additional information on 2-(1-Naphthalenyl)benzaldehyde

Comprehensive Overview of 2-(1-Naphthalenyl)benzaldehyde (CAS No. 142598-69-4): Properties, Applications, and Industry Insights

2-(1-Naphthalenyl)benzaldehyde (CAS No. 142598-69-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, organic synthesis, and material science. This aromatic aldehyde, characterized by its naphthalene and benzaldehyde moieties, serves as a versatile building block for synthesizing complex molecules. Its unique structure makes it invaluable for researchers exploring fluorescence probes, ligand design, and catalysis.

The compound's molecular formula, C₁₇H₁₂O, and its distinct UV-absorption properties have made it a subject of interest in photocatalysis and optoelectronic materials. Recent studies highlight its potential in OLED (Organic Light-Emitting Diode) applications due to its electron-rich aromatic system. As sustainability becomes a global priority, researchers are also investigating green synthesis methods for 2-(1-Naphthalenyl)benzaldehyde to reduce environmental impact.

In the pharmaceutical sector, 2-(1-Naphthalenyl)benzaldehyde is often utilized as a precursor for antiviral agents and anti-inflammatory drugs. Its ability to form stable Schiff bases with amines opens doors for designing novel bioactive compounds. A trending topic in 2024 is the compound's role in AI-driven drug discovery, where computational models predict its reactivity in high-throughput screening.

From an industrial perspective, the demand for high-purity 2-(1-Naphthalenyl)benzaldehyde has risen due to its use in fine chemicals and agrochemicals. Manufacturers are optimizing column chromatography and recrystallization techniques to meet stringent purity standards (>98%). Analytical methods like HPLC and GC-MS are critical for quality control, addressing common user queries such as "How to analyze 2-(1-Naphthalenyl)benzaldehyde purity?"

Environmental and safety considerations are paramount when handling 2-(1-Naphthalenyl)benzaldehyde. While not classified as hazardous, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to prevent oxidation. This aligns with the growing market trend toward sustainable chemical practices and ESG compliance.

In summary, 2-(1-Naphthalenyl)benzaldehyde (CAS No. 142598-69-4) bridges multiple scientific disciplines, from medicinal chemistry to advanced materials. Its adaptability to emerging technologies like machine learning in chemistry and circular economy frameworks ensures its relevance in future innovations. For researchers and manufacturers, understanding its structure-activity relationships and scalable synthesis remains a key focus area.